Cas no 266338-05-0 (4,5-Dibromo-3-methylthiophene-2-carbonitrile)

• Product Name: 4,5-Dibromo-3-methylthiophene-2-carbonitrile
• CAS No: 266338-05-0
• MF: C₆H₃Br₂NS
• MW: 280.967718362808
• CID: 4711994
• Update Time: 2025-10-28

4,5-Dibromo-3-methylthiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4,5-dibromo-3-methylthiophene-2-carbonitrile
• 4,5-dibromo-2-cyano-3-methylthiophene
• SY247583
• 4,5-dibromo-3-methyl-2-thiophenecarbonitrile
• 4,5-Dibromo-3-methylthiophene-2-carbonitrile

• Inchi： 1S/C6H3Br2NS/c1-3-4(2-9)10-6(8)5(3)7/h1H3
• InChI Key： QOWNWTDBNPQGSD-UHFFFAOYSA-N
• SMILES： BrC1=C(SC(C#N)=C1C)Br

Computed Properties

• Exact Mass: 280.83325 g/mol
• Monoisotopic Mass: 278.83530 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 52
• Molecular Weight: 280.97

Additional information on 4,5-Dibromo-3-methylthiophene-2-carbonitrile

4,5-Dibromo-3-methylthiophene-2-carbonitrile: A Comprehensive Overview

4,5-Dibromo-3-methylthiophene-2-carbonitrile, identified by the CAS number 266338-05-0, is a compound of significant interest in the field of organic chemistry. This compound belongs to the class of thiophene derivatives, which have been extensively studied due to their unique electronic properties and potential applications in various industries. The structure of this compound features a thiophene ring with bromine atoms at positions 4 and 5, a methyl group at position 3, and a cyano group at position 2. These substituents contribute to its distinct chemical reactivity and physical properties.

The synthesis of 4,5-dibromo-3-methylthiophene-2-carbonitrile typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient routes for the preparation of this compound. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining product quality. Such innovations highlight the ongoing efforts to optimize synthetic processes for thiophene derivatives.

The electronic properties of 4,5-dibromo-3-methylthiophene-2-carbonitrile make it a promising candidate for applications in materials science. Its conjugated system allows for efficient electron delocalization, which is advantageous in applications such as organic electronics. Recent studies have explored its potential as a component in organic light-emitting diodes (OLEDs) and photovoltaic devices. The bromine substituents at positions 4 and 5 are particularly significant as they can modulate the electronic properties of the molecule, making it suitable for specific device applications.

In addition to its electronic properties, 4,5-dibromo-3-methylthiophene-2-carbonitrile has shown potential in medicinal chemistry. The cyano group at position 2 can act as a bioisostere for other functional groups, enabling the design of bioactive molecules with tailored pharmacological properties. Recent research has focused on its role as a building block for drug discovery efforts targeting various diseases, including cancer and neurodegenerative disorders.

The stability and reactivity of 4,5-dibromo-3-methylthiophene-2-carbonitrile under different conditions are critical factors that influence its practical applications. Studies have shown that the compound exhibits good thermal stability up to certain temperatures, making it suitable for high-temperature processes. However, its reactivity towards nucleophilic substitution reactions must be carefully controlled to prevent unwanted side reactions during synthesis or application.

In conclusion, 4,5-dibromo-3-methylthiophene-2-carbonitrile, with its unique structure and properties, continues to be a subject of intense research interest. Its applications span across multiple disciplines, from materials science to medicinal chemistry. As researchers uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.